1-(2-methylbenzyl)-N-[2-(1-piperidinyl)ethyl]-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-[(2-methylphenyl)methyl]-N-(2-piperidin-1-ylethyl)triazole-4-carboxamide
• InChI: InChI=1S/C18H25N5O/c1-15-7-3-4-8-16(15)13-23-14-17(20-21-23)18(24)19-9-12-22-10-5-2-6-11-22/h3-4,7-8,14H,2,5-6,9-13H2,1H3,(H,19,24)
• InChI Key: AMVLTYWSVHTLRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=C(N=N2)C(=O)NCCN3CCCCC3
• Molecular Formula: C18H25N5O
• Molecular Weight: 327.4 g/mol

Description

1-(2-methylbenzyl)-N-[2-(1-piperidinyl)ethyl]-1H-1,2,3-triazole-4-carboxamide is a chemical compound that has attracted attention in the scientific community due to its potential use in various research applications.

Mechanism of Action

The mechanism of action of 1-(2-methylbenzyl)-N-[2-(1-piperidinyl)ethyl]-1H-1,2,3-triazole-4-carboxamide involves the inhibition of the Akt/mTOR signaling pathway. This pathway plays a crucial role in the growth and survival of cancer cells. By inhibiting this pathway, this compound induces apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis in cancer cells, making it a potential anti-cancer agent. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential candidate for further research in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-methylbenzyl)-N-[2-(1-piperidinyl)ethyl]-1H-1,2,3-triazole-4-carboxamide in lab experiments is its potential as an anti-cancer agent. However, one of the limitations of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for the research of 1-(2-methylbenzyl)-N-[2-(1-piperidinyl)ethyl]-1H-1,2,3-triazole-4-carboxamide. One direction is to further explore its potential as an anti-cancer agent and develop more effective treatments using this compound. Another direction is to investigate its potential use in the treatment of inflammatory diseases. Additionally, further studies are needed to determine the safety and toxicity of this compound in lab experiments.

Synthesis Methods

The synthesis of 1-(2-methylbenzyl)-N-[2-(1-piperidinyl)ethyl]-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that includes the reaction of 2-methylbenzylamine with ethyl 4-azidobutanoate, followed by the reaction of the resulting product with piperidine. The final product is obtained through the reaction of the intermediate with propargylamine and copper (I) chloride.

Scientific Research Applications

1-(2-methylbenzyl)-N-[2-(1-piperidinyl)ethyl]-1H-1,2,3-triazole-4-carboxamide has been studied for its potential use in various scientific research applications. One such application is its use as a potential anti-cancer agent. Studies have shown that this compound can induce apoptosis in cancer cells, making it a promising candidate for further research in cancer treatment.